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Compound of Interest

Compound Name: 4-Amino-3-fluorophenol

Cat. No.: B140874 Get Quote

Comparative Toxicity Analysis: 4-Amino-3-
fluorophenol and its Analogs
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative toxicological overview of 4-Amino-3-fluorophenol and

related aminophenol compounds. The information is intended to support research and

development activities by offering insights into the potential hazards and toxicological profiles of

these substances. The data presented is a synthesis of available information from safety data

sheets, toxicological databases, and relevant scientific literature.

Executive Summary
4-Amino-3-fluorophenol is classified as a hazardous substance with potential for acute oral

toxicity, skin sensitization, and carcinogenicity. It is also recognized as being toxic to aquatic

life. While specific quantitative toxicity data for 4-Amino-3-fluorophenol, such as a definitive

LD50, is not readily available in the public domain, its toxicological profile can be inferred from

its classification and through comparison with structurally similar aminophenol compounds.

This guide summarizes the known toxicological endpoints, provides detailed experimental

protocols for their assessment based on internationally recognized guidelines, and explores the

potential mechanisms of toxicity.
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Data Presentation: Comparative Toxicity of
Aminophenols
The following tables summarize the available toxicity data for 4-Amino-3-fluorophenol and

related aminophenol compounds. It is important to note the absence of specific quantitative

values for 4-Amino-3-fluorophenol, with its toxicity profile being primarily derived from GHS

hazard classifications.

Table 1: Acute Oral Toxicity

Compound
CAS
Number

Test
Species

LD50
(mg/kg)

GHS
Category

Reference

4-Amino-3-

fluorophenol
399-95-1 Not specified

Data not

available

Category 4

(Harmful if

swallowed)

[1][2][3]

4-

Aminophenol
123-30-8 Rat (female) 375 Category 4

2-

Aminophenol
95-55-6 Rat 1288 Category 4

3-

Aminophenol
591-27-5 Rat 920 Category 4

Table 2: Skin Sensitization
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Compound
CAS
Number

Test
Method

Result
GHS
Category

Reference

4-Amino-3-

fluorophenol
399-95-1 Not specified

May cause

an allergic

skin reaction

Category 1 [1][2][3]

4-

Aminophenol
123-30-8 LLNA Sensitizer Category 1

2-

Aminophenol
95-55-6 GPMT Sensitizer Category 1

3-

Aminophenol
591-27-5 LLNA

Not a

sensitizer
Not classified

Table 3: Carcinogenicity

Compound
CAS
Number

Test
Species

Finding
GHS
Category

Reference

4-Amino-3-

fluorophenol
399-95-1 Not specified

Suspected of

causing

cancer

Category 1B [1][2][3]

4-

Aminophenol
123-30-8 Rat

No evidence

of

carcinogenicit

y

Not classified [4]

2-

Aminophenol
95-55-6 Rat/Mouse

No evidence

of

carcinogenicit

y

Not classified

4-Amino-2-

nitrophenol
119-34-6 Rat

Evidence of

carcinogenicit

y (urinary

bladder

tumors)

Category 2 [5][6]
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Table 4: Aquatic Toxicity

Compound
CAS
Number

Test
Species

EC50 (48h)
(mg/L)

GHS
Classificati
on

Reference

4-Amino-3-

fluorophenol
399-95-1 Not specified

Data not

available

Toxic to

aquatic life

with long

lasting effects

[1][2][3]

4-

Aminophenol
123-30-8

Daphnia

magna
0.8

Acute

Category 1,

Chronic

Category 1

2-

Aminophenol
95-55-6

Daphnia

magna
2.1

Acute

Category 2,

Chronic

Category 2

3-

Aminophenol
591-27-5

Daphnia

magna
1.1

Acute

Category 2,

Chronic

Category 2

Experimental Protocols
The toxicological data presented are typically generated using standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD). Below are detailed summaries of the methodologies for the key toxicity

endpoints.

Acute Oral Toxicity (Following OECD Guideline 423:
Acute Toxic Class Method)
This method is designed to estimate the acute oral toxicity of a substance and to classify it

according to the Globally Harmonised System (GHS).[7][8][9][10][11]
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Principle: A stepwise procedure is used where a small number of animals are dosed at

defined levels. The outcome of each step (mortality or survival) determines the dose for the

next step.

Test Animals: Typically, young adult female rats are used.

Procedure:

Animals are fasted prior to dosing.

The test substance is administered orally by gavage in a single dose.

A starting dose of 300 mg/kg is often used if there is no prior information on the

substance's toxicity. Other starting doses (5, 50, 2000 mg/kg) can be used based on

available information.

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

Body weight is recorded weekly.

A necropsy is performed on all animals at the end of the study.

Data Analysis: The classification is determined by the dose at which mortality is observed.

Skin Sensitization (Following OECD Guideline 429:
Local Lymph Node Assay - LLNA)
The LLNA is an in vivo method for identifying potential skin sensitizing substances by

measuring lymphocyte proliferation in the draining auricular lymph nodes.[5][12][13][14][15][16]

[17][18][19][20]

Principle: Sensitizing chemicals induce a primary proliferation of lymphocytes in the lymph

nodes draining the site of application. This proliferation is proportional to the dose and

potency of the sensitizer.

Test Animals: Typically, female CBA/J or BALB/c mice are used.

Procedure:
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The test substance is applied to the dorsal surface of each ear for three consecutive days.

A vehicle control and a positive control are run in parallel.

On day 6, a solution of ³H-methyl thymidine is injected intravenously.

After 5 hours, the draining auricular lymph nodes are excised, and a single-cell

suspension is prepared.

The incorporation of ³H-methyl thymidine is measured by β-scintillation counting.

Data Analysis: The Stimulation Index (SI) is calculated by dividing the mean proliferation in

each treated group by the mean proliferation in the vehicle control group. An SI of 3 or

greater is considered a positive result, indicating that the substance is a skin sensitizer.

Carcinogenicity (Following OECD Guideline 451:
Carcinogenicity Studies)
These are long-term studies designed to assess the carcinogenic potential of a substance in

animals.[21][22][23][24][25]

Principle: Animals are exposed to the test substance for a major portion of their lifespan to

observe for the development of neoplastic lesions.

Test Animals: Typically, rats and mice are used.

Procedure:

At least three dose levels and a concurrent control group are used, with at least 50

animals of each sex per group.

The substance is administered daily, typically through the diet or by gavage, for 18-24

months for mice and 24 months for rats.

Animals are observed daily for clinical signs of toxicity and palpable masses.

Body weight and food consumption are recorded weekly.
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Hematology and clinical chemistry are performed at interim periods and at termination.

A full necropsy and histopathological examination of all organs and tissues are performed.

Data Analysis: The incidence of tumors in the treated groups is compared to the control

group using appropriate statistical methods.

Aquatic Toxicity (Following OECD Guideline 202:
Daphnia sp. Acute Immobilisation Test)
This test determines the acute toxicity of a substance to freshwater invertebrates.[26][27][28]

[29][30]

Principle:Daphnia magna are exposed to the test substance for 48 hours, and the

concentration that causes immobilization in 50% of the population (EC50) is determined.

Test Organism:Daphnia magna, less than 24 hours old.

Procedure:

Daphnids are exposed to at least five concentrations of the test substance in a static or

semi-static system.

A control group is maintained in water without the test substance.

The number of immobilized daphnids is recorded at 24 and 48 hours.

Data Analysis: The 48-hour EC50 value and its confidence limits are calculated using

statistical methods such as probit analysis.

Visualizations
Experimental Workflow for Acute Oral Toxicity (OECD
423)
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OECD 423: Acute Toxic Class Method

Start with 3 female rats

Administer 300 mg/kg orally

Observe for 14 days
(mortality, clinical signs, body weight)

Mortality? Mortality?

Perform necropsy

Dose 3 new rats at 2000 mg/kg

 0 or 1 death

Dose 3 new rats at 50 mg/kg

 2 or 3 deaths

Dose 3 new rats at 5 mg/kg

 2 or 3 deaths

Classify as Category 4

 0 or 1 death

Classify as Category 3

 0 or 1 death

Classify as Category 1 or 2

 2 or 3 deaths  > 1 death

Classify as Category 5 or Unclassified

 ≤ 1 death

Click to download full resolution via product page

Caption: Workflow for OECD 423 Acute Oral Toxicity Test.
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Caption: Proposed pathway of aminophenol-induced cytotoxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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